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Compound of Interest

Compound Name: Copper tripeptide-3

Cat. No.: B15138804

This guide provides laboratory personnel, including researchers, scientists, and drug
development professionals, with essential safety protocols and logistical procedures for the
handling and disposal of Copper Tripeptide-3 (GHK-Cu). Adherence to these guidelines is
critical for ensuring personal safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

While Copper Tripeptide-3 is generally not classified as a hazardous substance, proper
laboratory hygiene and safety practices are mandatory.[1][2][3] The recommended PPE is
detailed below to minimize exposure and prevent contamination.
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PPE Item

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields

Conforming to EN 166 (EU) or
NIOSH (US) standards to
protect against dust, aerosols,

and splashes.[4]

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile)

To prevent direct skin contact.

[4]

Body Protection

Standard laboratory coat

To protect skin and clothing
from accidental spills. For large
quantities, impervious or
fire/flame-resistant clothing

may be considered.

Respiratory Protection

Generally not required with

adequate ventilation

In cases of insufficient
ventilation, dust formation, or
exceeding exposure limits, a
full-face respirator or an
appropriate dust mask should

be used.

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the stability and integrity of Copper

Tripeptide-3.

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.echemi.com/sds/copper-tripeptide-ghk-cu-ahk-cu-pd1807121004.html
https://www.echemi.com/sds/copper-tripeptide-ghk-cu-ahk-cu-pd1807121004.html
https://www.benchchem.com/product/b15138804?utm_src=pdf-body
https://www.benchchem.com/product/b15138804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation

Equilibrate to Room Temp

Weigh Quickly in Ventilated Area

Use appropriate solvent

Solubilization

Reconstitute with Sterile/Bacteriostatic Water

Avoid shaking

If not using immediately

Gently Swirl or Roll to Dissolve

Avoid freeze-thaw cycles

Aliquot for Storage

Storage

(Solution: Refrigerate at 2-8°C (short-term) or Freeze at -20°C (Iong-terma E_yophilized: Store at -20°C or below)

Disposal

Dispose per Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for handling Copper Tripeptide-3.
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Protocol for Handling Lyophilized Powder:

Equilibration: Before opening, allow the sealed container of lyophilized GHK-Cu to equilibrate
to room temperature in a desiccator. This prevents condensation and moisture absorption,
which can degrade the peptide.

Weighing: Conduct weighing procedures in a well-ventilated area or under a fume hood to
minimize inhalation of any fine powder. Handle the powder quickly to reduce exposure to air.

Storage (Lyophilized): For long-term storage, keep the lyophilized powder in a tightly sealed
container at -20°C or below, protected from light.

Protocol for Reconstitution and Solution Handling:

Reconstitution: Use sterile or bacteriostatic water for reconstitution. Slowly inject the solvent
down the side of the vial to avoid foaming.

Dissolving: Gently swirl or roll the vial to dissolve the peptide completely. Avoid vigorous
shaking, as it can denature the peptide.

Storage (Solution):

o Short-term: Store reconstituted solutions at 2-8°C and use within 30 days for optimal
potency.

o Long-term: For longer storage, it is recommended to aliquot the solution into single-use
sterile vials and freeze them at -20°C. Avoid repeated freeze-thaw cycles.

Emergency and First Aid Procedures

In the event of accidental exposure, follow these first-aid measures immediately.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

Remove contaminated clothing immediately.
Skin Contact Wash the affected area thoroughly with soap

and plenty of water.

Immediately flush eyes with large amounts of
Eye Contact pure water for at least 15 minutes, holding

eyelids apart. Seek prompt medical attention.

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion , . .
unconscious person and seek immediate

medical attention.

Spill and Disposal Plan

Accidental Release Measures:
o Containment: For spills, avoid dust formation.

o Cleanup: Carefully sweep up the solid material and place it into a suitable, closed container
for disposal.

o Ventilation: Ensure the area is well-ventilated after cleanup.

Disposal Plan: Copper Tripeptide-3 should be disposed of in accordance with all applicable
federal, state, and local environmental regulations.

e Unused Product: Dispose of as unused chemical waste. Do not let the product enter drains.

» Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.
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« Incineration: The material can be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber, where regulations permit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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